N-(Benzoylthio)benzamide
N-(Benzoylthio)benzamide
H2S Donor 5a is a stable, cysteine-activated H2S donor. In the presence of excess of cysteine, the concentration of H2S released from this compound reaches a maximum value at 18 min. It does not react with potential cellular nucleophiles such as -OH and -NH2 groups.
Brand Name:
Vulcanchem
CAS No.:
134861-13-5
VCID:
VC0132899
InChI:
InChI=1S/C14H11NO2S/c16-13(11-7-3-1-4-8-11)15-18-14(17)12-9-5-2-6-10-12/h1-10H,(H,15,16)
SMILES:
C1=CC=C(C=C1)C(=O)NSC(=O)C2=CC=CC=C2
Molecular Formula:
C14H11NO2S
Molecular Weight:
257.31 g/mol
N-(Benzoylthio)benzamide
CAS No.: 134861-13-5
Reference Standards
VCID: VC0132899
Molecular Formula: C14H11NO2S
Molecular Weight: 257.31 g/mol
CAS No. | 134861-13-5 |
---|---|
Product Name | N-(Benzoylthio)benzamide |
Molecular Formula | C14H11NO2S |
Molecular Weight | 257.31 g/mol |
IUPAC Name | S-benzamido benzenecarbothioate |
Standard InChI | InChI=1S/C14H11NO2S/c16-13(11-7-3-1-4-8-11)15-18-14(17)12-9-5-2-6-10-12/h1-10H,(H,15,16) |
Standard InChIKey | IJYATHJDICJZLJ-UHFFFAOYSA-N |
SMILES | C1=CC=C(C=C1)C(=O)NSC(=O)C2=CC=CC=C2 |
Canonical SMILES | C1=CC=C(C=C1)C(=O)NSC(=O)C2=CC=CC=C2 |
Description | H2S Donor 5a is a stable, cysteine-activated H2S donor. In the presence of excess of cysteine, the concentration of H2S released from this compound reaches a maximum value at 18 min. It does not react with potential cellular nucleophiles such as -OH and -NH2 groups. |
Synonyms | N-(Benzoylthio)benzamide |
Reference | 1.Zhao, Y.,Wang, H., and Xian, M. Cysteine-activated hydrogen sulfide (H2S) donors. Journal of the American Chemical Society 133, 15-17 (2011). |
PubChem Compound | 14952493 |
Last Modified | Nov 11 2021 |
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